Cas no 1230134-36-7 (tert-butyl 2-(piperidin-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(piperidin-3-yl)piperidine-1-carboxylate
• CAS No: 1230134-36-7
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• MDL: MFCD22033132
• CID: 4579378
• PubChem ID: 19691271
• Update Time: 2025-10-21

tert-butyl 2-(piperidin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2,3]Bipiperidinyl-1-carboxylic acid tert-butyl ester
• tert-butyl 2-(piperidin-3-yl)piperidine-1-carboxylate

• MDL： MFCD22033132
• Inchi： 1S/C15H28N2O2/c1-15(2,3)19-14(18)17-10-5-4-8-13(17)12-7-6-9-16-11-12/h12-13,16H,4-11H2,1-3H3
• InChI Key： BPPZHXPUFQYRNQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1CCCNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 2-(piperidin-3-yl)piperidine-1-carboxylate

Recent Advances in the Study of tert-Butyl 2-(Piperidin-3-yl)piperidine-1-carboxylate (CAS: 1230134-36-7)

The compound tert-butyl 2-(piperidin-3-yl)piperidine-1-carboxylate (CAS: 1230134-36-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique structural features to enhance pharmacokinetic properties and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1230134-36-7 in the development of sigma-1 receptor modulators. The researchers utilized this compound as a key intermediate to synthesize a series of novel ligands with improved blood-brain barrier permeability. Molecular docking studies revealed that the tert-butyl carbamate group in 1230134-36-7 contributes significantly to the binding affinity with the sigma-1 receptor, suggesting its potential in treating neuropathic pain and neurodegenerative diseases.

In parallel research, scientists at several pharmaceutical companies have incorporated 1230134-36-7 into their drug discovery pipelines for antiviral applications. A recent patent application (WO2023056789) describes its use in the synthesis of broad-spectrum antiviral agents, particularly against RNA viruses. The compound's structural flexibility allows for modifications that can target various viral enzymes while maintaining low cytotoxicity in host cells.

From a synthetic chemistry perspective, novel methodologies have been developed to improve the production efficiency of 1230134-36-7. A 2024 publication in Organic Process Research & Development reported a continuous flow synthesis approach that increases yield by 35% compared to traditional batch methods, while reducing hazardous waste generation. This advancement addresses one of the key challenges in scaling up production of this important intermediate.

Pharmacokinetic studies of derivatives containing the 1230134-36-7 scaffold have shown promising results. The tert-butyl group appears to confer metabolic stability, with in vitro studies demonstrating significantly longer half-lives compared to similar compounds without this protective group. This property makes it particularly valuable for developing orally bioavailable drugs with sustained therapeutic effects.

Looking forward, researchers are exploring the application of 1230134-36-7 in targeted drug delivery systems. Preliminary studies suggest that modifications to its structure can create pH-sensitive prodrugs that release active compounds specifically in tumor microenvironments. This approach could potentially reduce off-target effects in cancer chemotherapy while maintaining therapeutic efficacy.

The growing body of research on tert-butyl 2-(piperidin-3-yl)piperidine-1-carboxylate underscores its versatility as a pharmaceutical intermediate. As synthetic methods continue to improve and new biological targets are identified, this compound is likely to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.